cyclobutylmethanethiol
Overview
Description
cyclobutylmethanethiol is an organosulfur compound characterized by a cyclobutane ring attached to a methanethiol group
Preparation Methods
Synthetic Routes and Reaction Conditions: cyclobutylmethanethiol can be synthesized through several methods, including the [2+2] cycloaddition reaction, which is a primary method for constructing cyclobutane rings . This reaction involves the combination of two alkenes under specific conditions, often catalyzed by transition metals . Another method involves the use of hypervalent iodine-mediated reactions, which have shown promise in the synthesis of cyclobutane-based systems .
Industrial Production Methods: Industrial production of cyclobutanemethanethiol typically involves large-scale [2+2] cycloaddition reactions. These reactions are conducted under controlled conditions to ensure high yield and purity of the product. The use of advanced catalytic systems and optimized reaction parameters is crucial for efficient production .
Chemical Reactions Analysis
Types of Reactions: cyclobutylmethanethiol undergoes various chemical reactions, including oxidation, reduction, and substitution. The highly strained cyclobutane ring makes it susceptible to ring-opening reactions, which release strain energy .
Common Reagents and Conditions:
Oxidation: Common oxidizing agents such as hydrogen peroxide or potassium permanganate can be used to oxidize cyclobutanemethanethiol, leading to the formation of sulfoxides or sulfones.
Reduction: Reducing agents like lithium aluminum hydride can reduce cyclobutanemethanethiol to cyclobutanemethane.
Substitution: Nucleophilic substitution reactions can occur at the thiol group, leading to the formation of various derivatives.
Major Products: The major products formed from these reactions include sulfoxides, sulfones, and substituted cyclobutane derivatives.
Scientific Research Applications
cyclobutylmethanethiol has several applications in scientific research:
Mechanism of Action
The mechanism of action of cyclobutanemethanethiol involves its interaction with various molecular targets. The strained cyclobutane ring can undergo ring-opening reactions, leading to the formation of reactive intermediates that can interact with biological molecules . These interactions can modulate various biochemical pathways, contributing to the compound’s biological activities.
Comparison with Similar Compounds
- Cyclobutanone
- Cyclobutanecarboxylic acid
- Cyclobutane-1,2-dicarboxylic acid
Properties
IUPAC Name |
cyclobutylmethanethiol |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H10S/c6-4-5-2-1-3-5/h5-6H,1-4H2 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BSEUUPXORXVBTB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C1)CS |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H10S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
102.20 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
1352077-18-9 |
Source
|
| Record name | cyclobutylmethanethiol | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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![4-Nitrobenzo[D]thiazole-2-thiol](/img/structure/B1646379.png)
